1,3-Bis(dimethylaminomethyl)benzene

• IUPAC Name: 1-[3-[(dimethylamino)methyl]phenyl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C12H20N2/c1-13(2)9-11-6-5-7-12(8-11)10-14(3)4/h5-8H,9-10H2,1-4H3
• InChI Key: OUWLQMIJGBZEME-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC(=CC=C1)CN(C)C
• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• CAS RN: 19851-44-6

Description

1,3-Bis(dimethylaminomethyl)benzene is a chemical compound with the molecular formula C12H20N2. It is a colorless to almost colorless clear liquid.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two dimethylaminomethyl groups attached at the 1 and 3 positions. The exact 3D structure may require further computational or experimental studies for accurate determination.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 192.31. It is a liquid at 20 degrees Celsius. The compound has a specific gravity of 0.91 and a refractive index of 1.50. Its flash point is 86°C.

Scientific Research Applications

Formation of Mixed Alkyl-lithium Aggregates

The lithiation of 1,3-bis(dimethylaminomethyl)benzene has been studied for its role in forming mixed aryl-, alkyl-lithium aggregates. This research has highlighted the formation of dimeric aggregates with a unique C–Li2–C2′–Li2–C ladder-type framework, demonstrating its potential in stereochemical applications and organometallic chemistry (Donkervoort et al., 1998).

Synthesis Optimization in Chemical Manufacturing

This compound plays a crucial role in the synthesis of 1,3-Bis(isocyanatomethyl)benzene, which is utilized in various industries like optical polymer composites and automotive. The research focused on developing a non-phosgene green synthesis process, aiming for a safer and more environmentally friendly production method (Jianxun et al., 2018).

Self-Assembling in Organometallic Chemistry

The self-assembling capabilities of this compound have been explored in the formation of 2:2 mixed alkyllithium aggregates. These aggregates showcase an unprecedented ladder-type arrangement, which could be significant in the development of novel organometallic structures (Wijkens et al., 1997).

Crystal Chemistry and Spectroscopy

Studies in crystal chemistry and spectroscopy have examined the complexes of this compound, revealing insights into molecular structures and intramolecular hydrogen bonds. These findings are valuable for understanding the molecular behavior and interactions in various chemical processes (Bartoszak-Adamska et al., 1998).

Applications in Material Synthesis

Research has demonstrated the use of this compound in the synthesis of optical materials, such as in the creation of compounds with specific spectroscopic properties. This includes studies on molecular geometry, vibrational frequencies, and absorption spectrum, vital for developing advanced optical materials (Li et al., 2013).

Safety and Hazards

1,3-Bis(dimethylaminomethyl)benzene is classified as a dangerous substance. It can cause severe skin burns and eye damage. It is also classified as a combustible liquid. Safety measures include avoiding heat/sparks/open flames/hot surfaces and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

1,3-Bis(dimethylaminomethyl)benzene is a chemical compound that has been used as a ligand in the synthesis of hypervalent organometallic compounds . The primary targets of this compound are therefore the metal centers of these organometallic compounds.

Mode of Action

The compound interacts with its targets by donating its lone pair of electrons to the metal center, forming a coordinate bond. This interaction results in the formation of a complex, which can then participate in various chemical reactions .

Biochemical Pathways

It is known that the compound plays a crucial role in the suzuki–miyaura cross-coupling reaction , a widely-used method for forming carbon-carbon bonds. The downstream effects of this reaction include the synthesis of various organic compounds, including pharmaceuticals and polymers .

Result of Action

The primary result of the action of this compound is the formation of organometallic complexes. These complexes can then participate in various chemical reactions, leading to the synthesis of a wide range of organic compounds .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, in which the compound is often used, requires a palladium catalyst and a base . The reaction is also typically performed in an organic solvent . Temperature and pressure can also affect the reaction’s rate and yield .